Cas no 352-24-9 (ethyl 4,4-difluoro-3-oxobutanoate)

• Product Name: ethyl 4,4-difluoro-3-oxobutanoate
• CAS No: 352-24-9
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• MDL: MFCD00039277
• CID: 37010
• PubChem ID: 253661580
• Update Time: 2025-06-12

ethyl 4,4-difluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4-difluoro-3-oxobutanoate
• Ethyl 4,4-difluoroacetoacetate
• Ethyl 4,4-difluoro(acetoacetate)
• Ethyl 4,4-difluoro-3-oxobutyrate
• 4,4-difluoro-3-oxo-butyric acid ethyl ester
• 4,4-Difluoro-3-oxobutyric Acid Ethyl Ester
• 4,4-Difluoroacetoacetic Acid Ethyl Ester
• Butanoic acid,4,4-difluoro-3-oxo-,ethyl ester
• ethyl 4.4-difluoro-3-oxobut
• Ethyl difluoroacetoacetate
• ethyl difluoromethyl acetoacetate
• HF2CCOCH2CO2Et
• Butanoic acid, 4,4-difluoro-3-oxo-, ethyl ester
• ethyl4,4-difluoro-3-oxobutanoate
• ethyl 4,4-difluoro-3-oxo-butanoate
• PubChem21933
• KSC573S5N
• ethyl4,4-difluoro-3-oxobutyrate
• CBDPWKVOPADMJC-UHFFFAOYSA-N
• ethyl 4,4-difluoro-3-ketobut
• 352-24-9
• ethyl 4,4-difluoro-3-ketobutyrate
• FT-0601864
• SY016930
• AKOS000305790
• SCHEMBL18890
• DTXSID2059851
• EN300-65605
• MFCD00039277
• E1018
• EINECS 206-519-0
• AM803758
• J-520947
• CS-W009248
• F8888-6294
• 4,4-difluoro-3-oxo-butanoic acid ethyl ester
• 4,4-Difluoro-3-oxobutanoic acid ethyl ester
• DS-14761
• FD2057
• NS00029805
• Ethyl 4,4-Difluoro-3-oxobutyrate; 4,4-Difluoro-3-oxo-butanoic Acid Ethyl Ester; 4,4-Difluoro-3-oxo-butyric Acid Ethyl Ester; 4,4-Difluoro-3-oxobutanoic Acid Ethyl Ester; Ethyl 4,4-Difluoro-3-oxobutanoate;
• DB-048758
• DTXCID1038957
• STK312810
• ethyl 4,4-difluoro-3-oxobutanoate

• MDL： MFCD00039277
• Inchi： 1S/C6H8F2O3/c1-2-11-5(10)3-4(9)6(7)8/h6H,2-3H2,1H3
• InChI Key： CBDPWKVOPADMJC-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OCC)=O)F

Computed Properties

• Exact Mass: 166.04400
• Monoisotopic Mass: 166.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1,61 g/cm3
• Melting Point: -46°C(lit.)
• Boiling Point: 160°C(lit.)
• Flash Point: 68℃
• Refractive Index: 1.407
• PSA: 43.37000
• LogP: 0.77380

ethyl 4,4-difluoro-3-oxobutanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R10

Additional information on ethyl 4,4-difluoro-3-oxobutanoate

Introduction to Ethyl 4,4-difluoro-3-oxobutanoate (CAS No. 352-24-9)

Ethyl 4,4-difluoro-3-oxobutanoate (CAS No. 352-24-9) is a fluorinated carboxylic acid ester that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its difluoro-substituted butanoate backbone, exhibits distinct chemical reactivity and potential applications in various synthetic and biological contexts.

The molecular structure of ethyl 4,4-difluoro-3-oxobutanoate consists of a four-carbon chain with two fluorine atoms attached to the fourth carbon and a carboxylate ester group at the third carbon. This arrangement imparts a high degree of electronic and steric complexity, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their improved pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can modulate the binding affinity of molecules to biological targets, leading to enhanced efficacy and reduced toxicity. Ethyl 4,4-difluoro-3-oxobutanoate has been explored as a building block in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anti-cancer drugs.

One of the most compelling aspects of ethyl 4,4-difluoro-3-oxobutanoate is its role in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. Researchers have utilized this compound to construct complex cyclic structures that mimic natural products and bioactive molecules. For instance, derivatives of ethyl 4,4-difluoro-3-oxobutanoate have been employed in the preparation of kinase inhibitors and protease inhibitors, which are critical in targeting various diseases.

The industrial significance of ethyl 4,4-difluoro-3-oxobutanoate extends beyond pharmaceutical applications. It serves as a valuable reagent in agrochemical research, where fluorinated compounds are increasingly used to develop pesticides with improved environmental compatibility. Additionally, this compound has found utility in materials science, particularly in the synthesis of advanced polymers and coatings that exhibit enhanced durability and chemical resistance.

The synthesis of ethyl 4,4-difluoro-3-oxobutanoate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the condensation of diethyl oxalate with difluoromalononitrile followed by hydrolysis and esterification. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound, reducing waste generation and energy consumption.

In conclusion, ethyl 4,4-difluoro-3-oxobutanoate (CAS No. 352-24-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions to complex chemical challenges. As our understanding of fluorine chemistry continues to evolve, the applications of this compound are expected to expand even further.